Cas no 662139-46-0 (7-bromo-2H-isoquinolin-3-one)

7-Bromo-2H-isoquinolin-3-one is a brominated heterocyclic compound featuring an isoquinolin-3-one core structure. This intermediate is valued for its utility in organic synthesis, particularly in the construction of pharmacologically active molecules and complex heterocyclic frameworks. The bromine substituent at the 7-position enhances reactivity, enabling selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid aromatic system contributes to stability while offering versatility in medicinal chemistry applications, including kinase inhibitor development. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Suitable for researchers requiring a high-purity building block, it is commonly supplied with detailed analytical characterization (NMR, HPLC).
7-bromo-2H-isoquinolin-3-one structure
7-bromo-2H-isoquinolin-3-one structure
Product Name:7-bromo-2H-isoquinolin-3-one
CAS No:662139-46-0
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD11040414
CID:1025647
PubChem ID:22268240
Update Time:2025-09-27

7-bromo-2H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

    • 7-Bromoisoquinolin-3-ol
    • 7-bromo-2H-isoquinolin-3-one
    • 7-bromo-3(2H)-Isoquinolinone
    • 7-bromanyl-2H-isoquinolin-3-one
    • 7-bromo-3-hydroxy-isoquinoline
    • 7-Bromoisoquinolin-3(2H)-one
    • 7-Bromo-isoquinolin-3-ol
    • A835366
    • 7-bromo-2H-isoquinolin-3-one;7-Bromoisoquinolin-3-ol
    • AKOS016001378
    • PS-5090
    • DTXSID30624091
    • CS-0054289
    • BRRWUDMFAZPPKR-UHFFFAOYSA-N
    • SCHEMBL269266
    • 3(2H)-Isoquinolinone, 7-bromo-
    • P20226
    • 7-Bromo-3-hydroxyisoquinoline
    • SB38185
    • DA-35783
    • 662139-46-0
    • MFCD11040414
    • J-519168
    • MDL: MFCD11040414
    • Inchi: 1S/C9H6BrNO/c10-8-2-1-6-4-9(12)11-5-7(6)3-8/h1-5H,(H,11,12)
    • InChI Key: BRRWUDMFAZPPKR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC(NC=C2C=1)=O

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 32.86000
  • LogP: 2.29060

7-bromo-2H-isoquinolin-3-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

7-bromo-2H-isoquinolin-3-one Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-bromo-2H-isoquinolin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM110950-1g
7-bromoisoquinolin-3-ol
662139-46-0 95%
1g
$916 2021-08-06
Chemenu
CM110950-1g
7-bromoisoquinolin-3-ol
662139-46-0 95%
1g
$*** 2023-05-29
Chemenu
CM110950-250mg
7-bromoisoquinolin-3-ol
662139-46-0 95%
250mg
$*** 2023-05-29
Chemenu
CM110950-500mg
7-bromoisoquinolin-3-ol
662139-46-0 95%
500mg
$*** 2023-05-29
Chemenu
CM110950-5g
7-bromoisoquinolin-3-ol
662139-46-0 95%
5g
$*** 2023-05-29
Chemenu
CM110950-10g
7-bromoisoquinolin-3-ol
662139-46-0 95%
10g
$*** 2023-05-29
Apollo Scientific
OR42115-500mg
7-Bromo-3-hydroxyisoquinoline
662139-46-0 >95%
500mg
£445.00 2022-04-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0344-1g
7-Bromo-isoquinolin-3-ol
662139-46-0 97%
1g
¥4354.48 2025-01-21
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0344-5g
7-Bromo-isoquinolin-3-ol
662139-46-0 97%
5g
¥17417.93 2025-01-21
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0344-500mg
7-Bromo-isoquinolin-3-ol
662139-46-0 97%
500mg
¥2605.69 2025-01-21

7-bromo-2H-isoquinolin-3-one Production Method

Additional information on 7-bromo-2H-isoquinolin-3-one

Recent Advances in the Study of 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) in Chemical Biology and Pharmaceutical Research

The compound 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its isoquinolinone core and bromo substitution at the 7-position, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The unique structural features of 7-bromo-2H-isoquinolin-3-one make it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 7-bromo-2H-isoquinolin-3-one. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to identify the binding interactions between 7-bromo-2H-isoquinolin-3-one and the target kinases. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer therapeutics.

In addition to its kinase inhibitory properties, 7-bromo-2H-isoquinolin-3-one has also been investigated for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the modulation of the NF-κB signaling pathway, which plays a central role in inflammatory responses. These results highlight the potential of 7-bromo-2H-isoquinolin-3-one as a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-bromo-2H-isoquinolin-3-one has also been a topic of interest in recent chemical research. A study published in Organic Letters (2023) described a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers advantages over traditional synthetic approaches, including improved efficiency and scalability, which are critical for large-scale pharmaceutical production. The development of such synthetic methodologies is essential for advancing the preclinical and clinical evaluation of 7-bromo-2H-isoquinolin-3-one.

Despite these promising findings, challenges remain in the development of 7-bromo-2H-isoquinolin-3-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to enhance the pharmacokinetic properties of the compound. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent advances in understanding its biological activities, synthetic accessibility, and therapeutic applications underscore its importance in chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be crucial for realizing its full therapeutic potential.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited